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molecular formula C13H19BrN2O B8710264 N-(6-bromo-2,4-dimethylpyridin-3-yl)-3,3-dimethylbutanamide

N-(6-bromo-2,4-dimethylpyridin-3-yl)-3,3-dimethylbutanamide

Cat. No. B8710264
M. Wt: 299.21 g/mol
InChI Key: ANOAORXOYSFENG-UHFFFAOYSA-N
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Patent
US08367684B2

Procedure details

To a mixture of 1c (0.364 g, 1.81 mmol) and pyridine (0.158 ml, 2 mmol) in dichloromethane (5 ml) was added tert-butylacetyl chloride (0.242 g, 1.8 mmol). The mixture was stirred at room temperature for 2 hours. The mixture was washed with brine and extracted with ethyl acetate. The organic layer was dried over MgSO4, concentrated and chromatographed to yield 1d (0.361 g, 1.64 mmol, 91%).
Name
1c
Quantity
0.364 g
Type
reactant
Reaction Step One
Name
pyridine
Quantity
0.158 mL
Type
reactant
Reaction Step One
Name
dichloromethane
Quantity
5 mL
Type
solvent
Reaction Step One
Name
tert-butylacetyl chloride
Quantity
0.242 g
Type
reactant
Reaction Step Two
Name
1d
Yield
91%

Identifiers

REACTION_CXSMILES
[Br:1][C:2]1[N:7]=[C:6]([CH3:8])[C:5]([NH2:9])=[C:4]([CH3:10])[CH:3]=1.N1C=CC=CC=1.[C:17]([CH2:21][C:22](Cl)=[O:23])([CH3:20])([CH3:19])[CH3:18]>ClCCl>[Br:1][C:2]1[N:7]=[C:6]([CH3:8])[C:5]([NH:9][C:22](=[O:23])[CH2:21][C:17]([CH3:20])([CH3:19])[CH3:18])=[C:4]([CH3:10])[CH:3]=1

Inputs

Step One
Name
1c
Quantity
0.364 g
Type
reactant
Smiles
BrC1=CC(=C(C(=N1)C)N)C
Name
pyridine
Quantity
0.158 mL
Type
reactant
Smiles
N1=CC=CC=C1
Name
dichloromethane
Quantity
5 mL
Type
solvent
Smiles
ClCCl
Step Two
Name
tert-butylacetyl chloride
Quantity
0.242 g
Type
reactant
Smiles
C(C)(C)(C)CC(=O)Cl

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
The mixture was stirred at room temperature for 2 hours
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

WASH
Type
WASH
Details
The mixture was washed with brine
EXTRACTION
Type
EXTRACTION
Details
extracted with ethyl acetate
DRY_WITH_MATERIAL
Type
DRY_WITH_MATERIAL
Details
The organic layer was dried over MgSO4
CONCENTRATION
Type
CONCENTRATION
Details
concentrated
CUSTOM
Type
CUSTOM
Details
chromatographed

Outcomes

Product
Details
Reaction Time
 2 h
Name
1d
Type
product
Smiles
BrC1=CC(=C(C(=N1)C)NC(CC(C)(C)C)=O)C
Measurements
Type Value Analysis
AMOUNT: AMOUNT 1.64 mmol
AMOUNT: MASS 0.361 g
YIELD: PERCENTYIELD 91%
YIELD: CALCULATEDPERCENTYIELD 91.1%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.